Cas no 103654-50-8 (Puerarin Apioside)

Puerarin Apioside is a flavonoid glycoside derived from Pueraria species, known for its potential bioactive properties. It exhibits notable stability and solubility, making it suitable for research in pharmacokinetics and metabolic studies. Its structural features may contribute to antioxidant and anti-inflammatory effects, offering utility in pharmaceutical and nutraceutical applications.

Puerarin Apioside structure

Product Name:Puerarin Apioside

CAS No:103654-50-8

MF:C₂₆H₂₈O₁₃

MW:548.492729187012

MDL:MFCD29048571

CID:175438

PubChem ID:21676217

Update Time:2025-06-17

Puerarin Apioside Chemical and Physical Properties

Names and Identifiers

- 4H-1-Benzopyran-4-one,8-(6-O-D-apio-b-D-furanosyl-b-D-glucopyranosyl)-7-hydroxy-3-(4-hydroxyphenyl)-
- Mirificin
- Puerarin Apioside
- (1S)-1,5-Anhydro-6-O-[(2R,3R,4R)-3,4-dihydroxy-4-(hydroxymethyl)t etrahydro-2-furanyl]-1-[7-hydroxy-3-(4-hydroxyphenyl)-4-oxo-4H-ch romen-8-yl]-D-glucitol
- D-glucitol, 1,5-anhydro-1-C-[7-hydroxy-3-(4-hydroxyphenyl)-4-oxo-4H-1-benzopyran-8-yl]-6-O-[(2R,3R,4R)-tetrahydro-3,4-dihydroxy-4-(hydroxymethyl)-2-furanyl]-, (1S)-
- 8-(6-O-D-Apio-beta-D-furanosyl-beta-D-glucopyranosyl)-7-hydroxy-3-(4-hydroxyphenyl)-4H-1-benzopyran-4-one
- 8-[6-[[(4R)-3,4-Dihydroxy-4-(hydroxymethyl)oxolan-2-yl]oxymethyl]-3,4,5-trihydroxyoxan-2-yl]-7-hydro
- 8-[(2S,3R,4R,5S,6R)-6-[[(2R,3R,4R)-3,4-dihydroxy-4-(hydroxymethyl)oxolan-2-yl]oxymethyl]-3,4,5-trihydroxyoxan-2-yl]-7-hydroxy-3-(4-hydroxyphenyl)chromen-4-one
- BCP10902
- LMPK12050008
- Q27158378
- (1S)-1,5-anhydro-6-O-[(2R,3R,4R)-3,4-dihydroxy-4-(hydroxymethyl)oxolan-2-yl]-1-[7-hydroxy-3-(4-hydroxyphenyl)-4-oxo-4H-1-benzopyran-8-yl]-D-glucitol
- 9FQ75MJ4HG
- Puerarinapioside
- SCHEMBL4450630
- 8-((2S,3R,4R,5S,6R)-6-((((2R,3R,4R)-3,4-dihydroxy-4-(hydroxymethyl)tetrahydrofuran-2-yl)oxy)methyl)-3,4,5-trihydroxytetrahydro-2H-pyran-2-yl)-7-hydroxy-3-(4-hydroxyphenyl)-4H-chromen-4-one
- CHEBI:85168
- 103654-50-8
- 8-(6-O-D-APIO-.BETA.-D-FURANOSYL-.BETA.-D-GLUCOPYRANOSYL)-7-HYDROXY-3-(4-HYDROXYPHENYL)-4H-1-BENZOPYRAN-4-ONE
- FS-7077
- AKOS032946003
- UNII-9FQ75MJ4HG
- DTXSID301337021
- MFCD29048571
- 8-[(2S,3R,4R,5S,6R)-6-({[(2R,3R,4R)-3,4-dihydroxy-4-(hydroxymethyl)oxolan-2-yl]oxy}methyl)-3,4,5-trihydroxyoxan-2-yl]-7-hydroxy-3-(4-hydroxyphenyl)-4H-chromen-4-one
- HY-N2134
- 4H-1-Benzopyran-4-one, 8-(6-o-D-apio-beta-D-furanosyl-beta-D-glucopyranosyl)-7-hydroxy-3-(4-hydroxyphenyl)-
- CS-0018685
- 4',7-Dihydroxyisoflavone 8-C-(6''-apiosylglucoside)
- 1ST169980
- Mirificin8-[(2S,3R,4R,5S,6R)-6-[[(2R,3R,4R)-3,4-dihydroxy-4-(hydroxymethyl)oxolan-2-yl]oxymethyl]-3,4,5-trihydroxyoxan-2-yl]-7-hydroxy-3-(4-hydroxyphenyl)chromen-4-one
- 8-((2S,3R,4R,5S,6R)-6-(((2R,3R,4R)-3,4-dihydroxy-4-(hydroxymethyl)oxolan-2-yl)oxymethyl)-3,4,5-trihydroxyoxan-2-yl)-7-hydroxy-3-(4-hydroxyphenyl)chromen-4-one
- 8-[(2S,3R,4R,5S,6R)-6-[[(2R,3R,4R)-3,4-dihydroxy-4-(hydroxymethyl)oxolan-2-yl]oxymethyl]-3,4,5-trihydroxyoxan-2-yl]-7-hydroxy-3-(4-hydroxyphenyl)chromen-4-one; SMCC-DM1
- DA-57228
- (1S)-1,5-anhydro-6-O-((2R,3R,4R)-3,4-dihydroxy-4-(hydroxymethyl)oxolan-2-yl)-1-(7-hydroxy-3-(4-hydroxyphenyl)-4-oxo-4H-1-benzopyran-8-yl)-D-glucitol
- MDL： MFCD29048571
- Inchi： 1S/C26H28O13/c27-9-26(35)10-38-25(24(26)34)37-8-16-19(31)20(32)21(33)23(39-16)17-15(29)6-5-13-18(30)14(7-36-22(13)17)11-1-3-12(28)4-2-11/h1-7,16,19-21,23-25,27-29,31-35H,8-10H2/t16-,19-,20+,21-,23+,24+,25-,26-/m1/s1
- InChI Key： ZBXWGKPUSLRPHX-QOIVFALESA-N
- SMILES： O1[C@@H](C2C(=CC=C3C(C(C4C=CC(=CC=4)O)=COC=23)=O)O)[C@@H]([C@H]([C@@H]([C@H]1CO[C@H]1[C@@H]([C@@](CO)(CO1)O)O)O)O)O

Computed Properties

Exact Mass: 548.15300
Monoisotopic Mass: 548.153
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 8
Hydrogen Bond Acceptor Count: 13
Heavy Atom Count: 39
Rotatable Bond Count: 6
Complexity: 906
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 8
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: -1.8
Topological Polar Surface Area: 216
Molecular Weight: 548.5

Experimental Properties

Color/Form: Powder
Density: 1.73±0.1 g/cm3 (20 ºC 760 Torr),
Melting Point: 151-152 ºC
Boiling Point: 848.027°C at 760 mmHg
Flash Point: 285.82°C
Refractive Index: 1.749
Solubility: Very slightly soluble (0.21 g/l) (25 º C),
PSA: 219.74000
LogP: -1.14900
Vapor Pressure: 0.0±3.3 mmHg at 25°C

Puerarin Apioside Security Information

Signal Word：warning
Hazard Statement： H303+H313+H333
Warning Statement： P264+P280+P305+P351+P338+P337+P313
Safety Instruction： H303+H313+H333
Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Puerarin Apioside Pricemore >>

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